Cas no 475098-86-3 (2-methylquinoline-7-carboxylic acid)
475098-86-3 structure
Product Name:2-methylquinoline-7-carboxylic acid
CAS No:475098-86-3
MF:C11H9NO2
MW:187.194662809372
CID:931073
PubChem ID:10976221
Update Time:2025-04-19
2-methylquinoline-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methylquinoline-7-carboxylic acid
- 7-Quinolinecarboxylicacid,2-methyl-(9CI)
- AT21929
- DB-284387
- CCG-124614
- 475098-86-3
- 7-Quinolinecarboxylic acid, 2-methyl-
- AKOS022883018
- SCHEMBL6880429
- HLNZUPXEMBVXLU-UHFFFAOYSA-N
-
- Inchi: 1S/C11H9NO2/c1-7-2-3-8-4-5-9(11(13)14)6-10(8)12-7/h2-6H,1H3,(H,13,14)
- InChI Key: HLNZUPXEMBVXLU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=CC=C(C)N=C2C=1)=O
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2Ų
2-methylquinoline-7-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
475098-86-3 (2-methylquinoline-7-carboxylic acid) Related Products
- 936074-38-3(2,4-Dimethylquinoline-7-carboxylic acid)
- 34058-50-9(2-methyl-1H-Indole-4-carboxylic acid)
- 609822-00-6(2,8-Dimethylquinoline-4-carboxylic acid)
- 104175-33-9(2,6-Dimethylquinoline-4-carboxylic acid)
- 892674-22-5(2,7-Dimethylquinoline-4-carboxylic acid)
- 496946-80-6(2-Methyl-1H-indole-5-carboxylic acid)
- 635-80-3(2-Methylquinoline-6-carboxylic acid)
- 634-38-8(2-Methylquinoline-4-carboxylic acid)
- 73177-33-0(2-Methyl-1H-indole-6-carboxylic acid)
- 634-39-9(2-methylquinoline-5-carboxylic acid)
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